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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-nitropyridine

Cat. No.: B3027904 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 6-Bromo-2-chloro-3-
nitropyridine

Introduction: Navigating the Complexities of a
Potent Reagent
6-Bromo-2-chloro-3-nitropyridine (CAS No. 1430341-84-6) is a halogenated nitroaromatic

pyridine derivative increasingly utilized as a key building block in pharmaceutical synthesis and

drug discovery.[1] Its unique substitution pattern offers versatile reactivity for forging complex

molecular architectures. However, the very features that make it synthetically valuable—the

presence of nitro and halo groups—also impart significant toxicological and reactivity hazards

that demand rigorous and informed safety protocols.

This guide provides a comprehensive framework for researchers, chemists, and drug

development professionals to manage the risks associated with 6-Bromo-2-chloro-3-
nitropyridine. As a Senior Application Scientist, the causality behind each procedural step is

emphasized, moving beyond mere instruction to instill a deep-seated culture of safety and

experimental integrity. It is important to note that while this guide focuses on the specific 6-

bromo isomer, safety data for this exact compound is limited. Therefore, the recommendations

herein are conservatively informed by data from structurally similar and commercially available

isomers, such as 5-Bromo-2-chloro-3-nitropyridine, to ensure the highest level of safety.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3027904?utm_src=pdf-interest
https://www.benchchem.com/product/b3027904?utm_src=pdf-body
https://www.benchchem.com/product/b3027904?utm_src=pdf-body
https://www.benchchem.com/product/b3027904?utm_src=pdf-body
https://www.indiamart.com/proddetail/3-bromo-6-chloro-2-methyl-5-nitropyridine-2855436725048.html
https://www.benchchem.com/product/b3027904?utm_src=pdf-body
https://www.benchchem.com/product/b3027904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 1: Compound Identification and
Physicochemical Properties
A foundational understanding of a chemical's physical properties is the first step in a

comprehensive risk assessment. These characteristics influence its behavior in the laboratory

environment, from potential dust formation to appropriate fire-extinguishing media.

Property Value Source(s)

CAS Number 1430341-84-6 [2]

Molecular Formula C₅H₂BrClN₂O₂ [3][4]

Molecular Weight 237.44 g/mol [3][4]

Appearance
Yellow to off-white

solid/powder
[5]

Melting Point
64 - 70 °C (147.2 - 158 °F)

(data for isomer)
[4][5]

Solubility

Soluble in Methanol;

information on water solubility

is limited.

[6]

Decomposition

Hazardous decomposition

products upon heating include

nitrogen oxides (NOx), carbon

monoxide (CO), carbon dioxide

(CO₂), and hydrogen halides

(HBr, HCl).[5]

Section 2: Hazard Identification and GHS
Classification
6-Bromo-2-chloro-3-nitropyridine and its isomers are classified as hazardous substances.

The Globally Harmonized System (GHS) provides a universal framework for understanding

these risks. The primary hazards are acute toxicity, skin irritation, and serious eye damage.
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GHS Pictogram Signal Word
Hazard Statements (H-
Codes) & Classifications

alt text

alt text

alt text

Danger

H301 / H302: Toxic or Harmful

if swallowed. (Acute Toxicity,

Oral, Cat. 3/4)[3][4][7]H315:

Causes skin irritation. (Skin

Irritation, Cat. 2)[4][8][9]H318 /

H319: Causes serious eye

damage or irritation. (Serious

Eye Damage, Cat. 1 / Eye

Irritation, Cat. 2)[4][7][8]

[9]H335: May cause

respiratory irritation. (Specific

Target Organ Toxicity — Single

Exposure, Cat. 3)[8][9][10]

Routes of Exposure & Health Effects:

Ingestion: Highly toxic. Swallowing may be harmful or fatal, potentially causing severe

irritation and burns to the mouth, throat, and digestive tract.[11]

Inhalation: The dust is irritating to the mucous membranes and upper respiratory tract.[8]

Inhalation should be avoided by handling the solid only within a certified chemical fume

hood.

Skin Contact: Causes skin irritation, which may manifest as redness, burning, and swelling.

[8][11] Prolonged contact should be avoided.

Eye Contact: Poses a risk of serious and potentially permanent eye damage.[4][11]

Immediate and thorough rinsing is critical upon exposure.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is mandatory. The principle of "As Low As Reasonably Achievable" (ALARA)
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must be applied to all potential exposures.

1. Engineering Controls:

Chemical Fume Hood: All handling of solid 6-Bromo-2-chloro-3-nitropyridine and its

solutions must be performed inside a properly functioning chemical fume hood to prevent

inhalation of dust or vapors.[12]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[8]

Safety Stations: Ensure that a safety shower and eyewash station are readily accessible and

tested regularly.[8][9]

2. Personal Protective Equipment (PPE): The selection of PPE must be based on the specific

task being performed. Under-protection is a direct risk, while over-protection can lead to

clumsiness and accidents.
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Activity
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Weighing/Transf

er of Solids

Tightly fitting

safety goggles

with side shields.

[5][13]

Double-layered,

chemical-

resistant nitrile

gloves.[12][14]

Fully-buttoned

lab coat with

tight-fitting cuffs.

[12]

Not required if

performed in a

fume hood.

Solution

Preparation

Safety goggles

and a face shield

to protect against

splashes.[12][15]

Double-layered,

chemical-

resistant nitrile

gloves.[12][14]

Chemical-

resistant apron

over a lab coat.

Not required if

performed in a

fume hood.

Large-Scale Spill

Cleanup

Safety goggles

and a full-face

shield.[12][16]

Heavy-duty nitrile

or butyl rubber

gloves.

Impermeable,

disposable gown

or chemical-

resistant suit.[12]

[16]

A NIOSH-

approved

respirator with

cartridges for

organic vapors

and particulates

(e.g., ABEK-P2)

is required.[14]

Section 4: Safe Handling & Operational Protocols
A systematic workflow minimizes the risk of error and exposure. The following protocol outlines

the critical stages of handling this compound from receipt to disposal.
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1. Preparation Phase

2. Handling Phase

3. Post-Procedure Phase

Review Safety Data Sheet (SDS)

Ensure Fume Hood is Certified
& Airflow is Correct

Assemble All Glassware
& Equipment

Don Appropriate PPE
(See Table 3)

Designate a Specific Area
Within the Fume Hood

Weigh Solid Carefully
to Minimize Dust

Add Reagents Slowly
& Monitor for Exotherms

Keep Container Tightly Closed
When Not in Use

Quench Reaction Mixture
(If Necessary)

Decontaminate All Glassware
& Surfaces

Segregate Waste into Labeled,
Sealed Hazardous Waste Containers

Doff PPE Correctly
to Avoid Contamination

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 6-Bromo-2-chloro-3-nitropyridine.
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Section 5: Emergency Procedures
Immediate and correct action during an emergency can significantly mitigate harm. All

personnel must be trained on these procedures.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of tepid water for at least 15

minutes, holding eyelids open.[5][17] Remove contact lenses if present and easy to do.[5]

Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[5][13] Remove all contaminated clothing and shoes.[5] Seek medical advice if

irritation persists.[8]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[5][8] If the person is not breathing, give artificial respiration.[5] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting.[18] Rinse mouth thoroughly with water.[5] Never give

anything by mouth to an unconscious person. Call a poison center or doctor immediately.[5]

[8]

Spill Response Protocol: The response to a spill depends critically on its scale.
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Minor Spill Response Major Spill Response

Spill Occurs

Is the spill large,
unanageable, or in a

public area?

Alert others in the immediate area

NO

EVACUATE the area immediately

YES

Don appropriate PPE
(Gown, Double Gloves, Goggles)

Cover with absorbent material
(e.g., vermiculite)

Carefully sweep up and place
in a sealed hazardous waste container

Decontaminate the area

Alert others and activate alarm

Close doors and prevent entry

Call Emergency Response
(e.g., EH&S, 911)

Click to download full resolution via product page

Caption: Decision-making workflow for chemical spill response.
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Section 6: Storage and Disposal
Proper storage is essential for maintaining the chemical's integrity and preventing accidents.

Improper disposal can cause significant environmental harm and regulatory violations.

Storage Conditions:

Location: Store in a cool, dry, and well-ventilated area.[5][8]

Container: Keep the container tightly closed and store locked up.[5][8] The compound should

be stored under an inert atmosphere (e.g., nitrogen or argon) if possible, especially for long-

term storage.[6]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, and acid chlorides.[5][19] Keep away from heat, sparks, and open

flames.[5][20]

Waste Disposal:

Classification: 6-Bromo-2-chloro-3-nitropyridine and any materials contaminated with it

(e.g., gloves, absorbent pads, glassware) must be treated as hazardous waste.

Procedure: All waste must be collected in clearly labeled, sealed, and appropriate hazardous

waste containers.[12]

Regulations: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, regional, and national regulations.[5][8] Do not dispose of down the

drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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